Neq0502
Overview
Description
Neq0502 is a novel AR inhibitor, being selective for the testosterone stimulated AR-dependent prostate cancer cell.
Scientific Research Applications
Quantum Dots for Live Cells, In Vivo Imaging, and Diagnostics
- Research Overview : This study focuses on the development of fluorescent semiconductor nanocrystals, known as quantum dots, for biological applications. Quantum dots have been used for observing individual receptors in living neurons and identifying lymph nodes in live animals during surgery.
- Key Applications : The paper highlights the potential of quantum dots in studying intracellular processes, cellular imaging, long-term observation of cell trafficking, tumor targeting, and diagnostics.
- Authors : X. Michalet et al., 2005, Science.
- Read more about this study
- Research Overview : The paper discusses the synthesis and applications of graphene and carbon quantum dots (GQDs and CQDs) in biological and sensing fields.
- Key Applications : These include biological imaging, drug/gene delivery, antibacterial and antioxidant activity, and various sensing features.
- Authors : S. Tajik et al., 2020, RSC Advances.
- Read more about this study
- Research Overview : This paper reports on the use of artificial neural networks (ANNs) to analyze electronic quantum matter (EQM) image arrays from atomic-scale visualization.
- Key Applications : The ANNs discovered various states in EQM image arrays, showcasing the potential of machine learning in materials science.
- Authors : Yi Zhang et al., 2018, Nature.
- Read more about this study
- Research Overview : The study presents TagSeq, a low-cost RNA sequencing method, and compares its performance against standard methods.
- Key Applications : TagSeq is proposed for ecological genetics and other areas where cost-effective and accurate gene expression analysis is crucial.
- Authors : Brian K. Lohman et al., 2016, Molecular Ecology Resources.
- Read more about this study
- Research Overview : This project focuses on the reproducibility of gene expression measurements using microarray technology.
- Key Applications : The study is significant for establishing a framework for using microarrays in clinical and regulatory settings.
- Authors : MAQC Consortium, 2006, Nature Biotechnology.
- Read more about this studyWhile these studies do not directly address "Neq0502," they represent the broader context of advanced materials and technologies in scientific research, which might be relevant to your interests.
properties
Product Name |
Neq0502 |
|---|---|
Molecular Formula |
C20H15N5OS |
Molecular Weight |
373.434 |
IUPAC Name |
N-(3-Cyano-phenyl)-2-(7-methyl-9H-2,4,9-triaza-fluoren-1-ylsulfanyl)-acetamide |
InChI |
InChI=1S/C20H15N5OS/c1-12-5-6-15-16(7-12)25-19-18(15)22-11-23-20(19)27-10-17(26)24-14-4-2-3-13(8-14)9-21/h2-8,11,25H,10H2,1H3,(H,24,26) |
InChI Key |
MCHZFXOVGTYMCY-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=CC(C#N)=C1)CSC2=C3NC4=C(C=CC(C)=C4)C3=NC=N2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Neq0502; Neq-0502; Neq 0502. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3-chlorophenyl)-N-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxamide](/img/structure/B1193161.png)
